Cas no 1955506-51-0 (lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate)

Lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate is a specialized lithium salt featuring a 1,2,4-oxadiazole heterocycle with a 2-methylcyclopropyl substituent. This compound is of interest in pharmaceutical and materials chemistry due to its unique structural motif, which may enhance stability and bioavailability. The lithium cation contributes to improved solubility in polar solvents, facilitating its use in synthetic applications. The oxadiazole core offers potential for further functionalization, making it a versatile intermediate in drug discovery or agrochemical development. Its well-defined molecular structure ensures consistent performance in research settings, while the methylcyclopropyl group may influence steric and electronic properties for targeted reactivity.
lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate structure
1955506-51-0 structure
Product Name:lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate
CAS No:1955506-51-0
MF:C8H11LiN2O3
MW:190.12554192543
MDL:MFCD29991503
CID:4631237
PubChem ID:122163657
Update Time:2025-05-28

lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) ion 2-[3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-yl]acetate
    • lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate
    • MDL: MFCD29991503
    • Inchi: 1S/C8H10N2O3.Li.H/c1-4-2-5(4)8-9-6(13-10-8)3-7(11)12;;/h4-5H,2-3H2,1H3,(H,11,12);;
    • InChI Key: GPRXLFYUCWCDEF-UHFFFAOYSA-N
    • SMILES: CC1CC1C1=NOC(CC(=O)O)=N1.[LiH]

lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate Pricemore >>

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lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate Related Literature

Additional information on lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate

Comprehensive Analysis of Lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate (CAS No. 1955506-51-0)

The compound Lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate (CAS No. 1955506-51-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This lithium-based derivative is characterized by the presence of a 2-methylcyclopropyl group and a 1,2,4-oxadiazole ring, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in energy storage, pharmaceuticals, and advanced material science.

One of the most frequently searched questions related to lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate is its stability and solubility in different solvents. Studies have shown that this compound exhibits moderate solubility in polar solvents such as water and ethanol, making it suitable for various formulations. Its thermal stability is another area of interest, particularly for applications in high-temperature environments. The oxadiazole ring in its structure is known to enhance stability, which is why this compound is being explored for use in next-generation battery technologies.

In the context of renewable energy, CAS No. 1955506-51-0 has been investigated as a potential additive for lithium-ion batteries. The growing demand for efficient energy storage solutions has led to a surge in research on novel electrolyte materials. The lithium(1+) ion component of this compound plays a crucial role in facilitating ion transport, which is essential for improving battery performance. This aligns with the global push toward sustainable energy and the reduction of carbon footprints.

Another hot topic surrounding lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate is its potential biomedical applications. The 1,2,4-oxadiazole moiety is known for its bioactivity, and researchers are exploring its use in drug delivery systems and pharmaceutical intermediates. Questions about its toxicity profile and biocompatibility are commonly searched, as these factors are critical for any medical application. Preliminary studies suggest that this compound has a favorable safety profile, but further research is needed to confirm its suitability for human use.

The synthesis of CAS No. 1955506-51-0 is another area of interest for chemists and material scientists. The process typically involves the reaction of 2-methylcyclopropyl derivatives with oxadiazole precursors under controlled conditions. Optimizing the synthesis route to improve yield and purity is a key focus, as it directly impacts the compound's commercial viability. Searches related to scalable synthesis methods and cost-effective production highlight the industry's demand for efficient manufacturing processes.

From an SEO perspective, keywords such as "lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate uses," "CAS 1955506-51-0 properties," and "oxadiazole derivatives in energy storage" are highly relevant. These terms reflect the compound's growing prominence in both academic and industrial circles. By addressing these search queries, this article aims to provide a comprehensive and SEO-optimized resource for professionals seeking detailed information about this compound.

In conclusion, lithium(1+) ion 2-3-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-ylacetate (CAS No. 1955506-51-0) represents a promising compound with diverse applications. Its unique structure, combined with its potential in energy storage and biomedical fields, makes it a subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing technology and innovation.

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